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Compound of Interest

Compound Name: 5-Pyrrolidinoamylamine

Cat. No.: B1365519 Get Quote

Acknowledgment of Request and Request for
Clarification
To the Researchers, Scientists, and Drug Development Professionals,

We have received your request for a detailed technical guide on 5-Pyrrolidinoamylamine.

Upon conducting a thorough preliminary search for this specific chemical entity, we have been

unable to locate any substantive scientific literature, established experimental protocols, or a

confirmed Chemical Abstracts Service (CAS) number corresponding to "5-
Pyrrolidinoamylamine."

Our search results for structurally related queries and potential CAS number associations have

instead consistently directed us to information regarding p-Tolunitrile (also known as 4-

Methylbenzonitrile), a compound with the CAS number 104-85-8.[1][2][3][4][5] This chemical is

primarily documented as an intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1]

To ensure the scientific integrity and utility of the content we provide, we must pause and

request your assistance in clarifying the subject of your inquiry. It is possible that "5-
Pyrrolidinoamylamine" may be a novel compound, a less common synonym, or that there

may be a typographical error in the name.
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Could you please verify the chemical name and, if possible, provide a CAS number or any

other identifying information for the compound you wish for us to cover?

Once the correct compound is identified and sufficient information can be gathered, we will

proceed with creating the comprehensive application notes and protocols you have requested,

adhering to the highest standards of scientific accuracy and detail.

We look forward to your clarification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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